Cas no 2172591-36-3 (N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172591-36-3
• MF: C₁₀H₁₄N₆
• MW: 218.258360385895
• CID: 5569351
• PubChem ID: 165593718
• Update Time: 2025-05-20

N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-(2-methylcyclopropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592013
• 2172591-36-3
• N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

• Inchi： 1S/C10H14N6/c1-3-11-9-8-10(13-5-12-9)16(15-14-8)7-4-6(7)2/h5-7H,3-4H2,1-2H3,(H,11,12,13)
• InChI Key： DXKBFSVMKUUNFX-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NCC)N=N1)C1CC1C

Computed Properties

• Exact Mass: 218.12799447g/mol
• Monoisotopic Mass: 218.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Additional information on N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172591-36-3)

The compound N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172591-36-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural framework, combining a triazolopyrimidine core with an ethylamine and methylcyclopropyl substituent, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its resemblance to purine-based structures, which are fundamental to numerous biochemical processes.

In recent years, the demand for novel small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in precision medicine. N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been explored in this context due to its ability to interact with enzymes and receptors involved in signal transduction. Its triazolo[4,5-d]pyrimidine scaffold is analogous to adenosine, making it a potential candidate for targeting ATP-binding sites in kinases—a hot topic in oncology and immunology research.

The synthesis and characterization of CAS No. 2172591-36-3 require meticulous attention to detail, as its methylcyclopropyl and ethylamine groups introduce steric and electronic complexities. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are often employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in drug development, ensuring reproducibility and safety in preclinical studies.

From a commercial perspective, N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine is often sought after by pharmaceutical companies and contract research organizations (CROs) specializing in fragment-based drug discovery (FBDD). Its modular structure allows for derivatization, enabling the creation of libraries for high-throughput screening (HTS). This aligns with the industry’s shift toward AI-driven drug design, where computational models predict optimal substituents to enhance binding affinity and pharmacokinetic properties.

Environmental and regulatory considerations also play a role in the compound’s application. While CAS No. 2172591-36-3 is not classified as hazardous, its handling must adhere to Good Laboratory Practices (GLP) to minimize risks. The compound’s stability under various pH and temperature conditions is frequently studied, as these factors influence its shelf life and formulation compatibility—a critical concern for biopharmaceutical storage and drug delivery systems.

In summary, N-ethyl-3-(2-methylcyclopropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine represents a versatile and scientifically intriguing molecule with broad potential in drug discovery. Its structural features and functional groups make it a valuable tool for researchers exploring targeted therapies, enzyme inhibition, and molecular recognition. As the pharmaceutical industry continues to evolve, compounds like this will likely play a pivotal role in addressing unmet medical needs and advancing personalized medicine.